(2S, 2'S)-6-Fluoro-2-(2'-oxiranyl)chromane

• IUPAC Name: (2S)-6-fluoro-2-[(2S)-oxiran-2-yl]-3,4-dihydro-2H-chromene
• InChI: InChI=1S/C11H11FO2/c12-8-2-4-9-7(5-8)1-3-10(14-9)11-6-13-11/h2,4-5,10-11H,1,3,6H2/t10-,11-/m0/s1
• InChI Key: GVZDIJGBXSDSEP-QWRGUYRKSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)F)OC1C3CO3
• Isomeric SMILES: C1CC2=C(C=CC(=C2)F)O[C@@H]1[C@@H]3CO3
• Molecular Formula: C11H11FO2
• DSSTOX Substance ID: DTXSID70680196, DTXSID201176371
• Molecular Weight: 194.20 g/mol
• CAS RN: 129050-23-3, 876514-31-7, 793669-26-8

Description

The compound is a derivative of chromane, which is a heterocyclic compound consisting of a benzene ring fused to a tetrahydrofuran ring. The (2S, 2’S)-6-Fluoro-2-(2’-oxiranyl)chromane has additional functional groups: a fluorine atom at the 6th position and an oxiranyl (epoxy) group at the 2’ position.

Molecular Structure Analysis

The molecular structure of this compound would likely be characterized by the presence of a chromane backbone, with a fluorine atom attached at the 6th position and an oxiranyl group at the 2’ position.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the presence of the fluorine and oxiranyl groups. For instance, the oxiranyl group is highly reactive and could undergo ring-opening reactions under suitable conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the fluorine atom could increase the compound’s stability and lipophilicity.

Scientific Research Applications

Environmental Safety and Alternatives to Hazardous Compounds

A study highlights the need for alternatives to per- and polyfluoroalkyl substances (PFASs), which are emerging persistent organic pollutants widely used in industrial and consumer applications due to their persistence, bioaccumulation, long-distance migration, and toxicity. The review investigates alternative PFAS compounds, emphasizing the importance of finding new compounds that can replace PFASs while addressing their environmental effects and the toxicity assessments of these novel fluorinated alternatives. It suggests that these alternatives exhibit comparable or even more serious potential toxicity than legacy PFASs, indicating the need for additional toxicological studies to confirm their long-term usability (Wang et al., 2019).

Material Science: Fluorinated Liquid Crystals

Fluorinated liquid crystals have been extensively researched for their applications in materials science. The peculiar properties of these materials, influenced by the fluoro substituent, offer fascinating modifications to melting point, mesophase morphology, and transition temperatures. These materials find applications in sensors, photonic devices, components for solar cells, biomedical imaging, theranostics, and catalysts due to their photo and oxidative stability, which is enhanced by the presence of fluoro groups. The review extensively covers the impact of fluorination on liquid crystalline materials and their commercial applications, highlighting the importance of tailoring properties for both fundamental research and commercial success (Hird, 2007; Aggarwal et al., 2021).

Potential Medical Applications

Though the specific molecule "(2S, 2'S)-6-Fluoro-2-(2'-oxiranyl)chromane" does not directly appear in the reviewed papers, the research on fluorinated compounds, in general, sheds light on the broader context of their applications. For instance, the synthesis and characterization of fluorinated polymers like Polytetrafluoroethylene (PTFE) have been thoroughly reviewed, indicating their chemically inert, hydrophobic nature, and excellent thermal stability. These materials are utilized in a range of applications from coatings and lubrication to medical devices, demonstrating the versatility and importance of fluorinated compounds in developing advanced materials with specific desirable properties (Puts et al., 2019).

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and the specific conditions under which it’s handled. It’s always important to refer to the relevant safety data sheets when handling chemical compounds.